Cas no 1474018-01-3 (tert-butyl 3-(2-hydroxyethyl)-8-azabicyclo[3.2.1]octane-8-carboxylate, Mixture of isomers)

• Product Name: tert-butyl 3-(2-hydroxyethyl)-8-azabicyclo[3.2.1]octane-8-carboxylate, Mixture of isomers
• CAS No: 1474018-01-3
• MF: C₁₄H₂₅NO₃
• MW: 255.353204488754
• CID: 4601549
• Update Time: 2025-08-04

tert-butyl 3-(2-hydroxyethyl)-8-azabicyclo[3.2.1]octane-8-carboxylate, Mixture of isomers Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(2-hydroxyethyl)-8-azabicyclo[3.2.1]octane-8-carboxylate, Mixture of isomers

• Inchi： 1S/C14H25NO3/c1-14(2,3)18-13(17)15-11-4-5-12(15)9-10(8-11)6-7-16/h10-12,16H,4-9H2,1-3H3
• InChI Key： CBWQOIMZVQPPSY-UHFFFAOYSA-N
• SMILES： C12N(C(OC(C)(C)C)=O)C(CC1)CC(CCO)C2

Computed Properties

• Exact Mass: 255.183
• Monoisotopic Mass: 255.183
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.8A^2

Additional information on tert-butyl 3-(2-hydroxyethyl)-8-azabicyclo[3.2.1]octane-8-carboxylate, Mixture of isomers

tert-butyl 3-(2-hydroxyethyl)-8-azabicyclo[3.2.1]octane-8-carboxylate: A Comprehensive Overview

The compound with CAS No. 1474018-01-3, commonly referred to as tert-butyl 3-(2-hydroxyethyl)-8-azabicyclo[3.2.1]octane-8-carboxylate, is a complex organic molecule that has garnered significant attention in the field of organic chemistry and pharmacology. This compound is notable for its unique bicyclic structure, which combines a bicyclo[3.2.1]octane framework with an azabicyclic system, making it a valuable subject for both academic research and industrial applications.

The tert-butyl group attached to the carboxylate moiety plays a crucial role in stabilizing the molecule's structure, while the 2-hydroxyethyl substituent introduces hydrophilic properties, enhancing its solubility in polar solvents. This combination of structural features makes the compound versatile for various chemical transformations and biological assays.

Recent studies have highlighted the potential of this compound as a precursor in the synthesis of bioactive molecules. Researchers have explored its use in constructing complex ring systems, which are essential components of many pharmaceutical agents. For instance, the azabicyclic core has been implicated in mimicking certain pharmacophores found in natural products, such as alkaloids and terpenoids.

One of the most promising applications of tert-butyl 3-(2-hydroxyethyl)-8-azabicyclo[3.2.1]octane-8-carboxylate lies in its ability to undergo ring-opening reactions under specific conditions. These reactions can lead to the formation of linear intermediates that are amenable to further functionalization, thereby expanding the scope of its utility in drug discovery programs.

Moreover, the mixture of isomers present in this compound adds another layer of complexity and diversity to its chemical profile. Isomeric forms can exhibit distinct physical and chemical properties, making them suitable for tailored applications in asymmetric synthesis and enantioselective catalysis.

In terms of synthesis, this compound is typically prepared via multi-step processes involving cycloaddition reactions or ring-closing metathesis strategies. The optimization of these methods has been a focal point for chemists aiming to improve yield and purity while maintaining scalability for large-scale production.

The integration of computational chemistry tools has further enhanced our understanding of this compound's electronic structure and reactivity patterns. Quantum mechanical calculations have provided insights into its conformational flexibility and transition state dynamics during key transformations, paving the way for more efficient synthetic routes.

Looking ahead, the continued exploration of tert-butyl 3-(2-hydroxyethyl)-8-azabicyclo[3.2.1]octane-8-carboxylate is expected to yield novel insights into its role as a building block for advanced materials and therapeutic agents. Its unique combination of structural features positions it as a valuable asset in both academic research and industrial development.